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Compound of Interest

Compound Name: 4-Azidoaniline hydrochloride

Cat. No.: B1258682

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Azidoaniline hydrochloride is a chemical reagent utilized in various research and
development applications, particularly in the synthesis of photo-reactive polymers and
polysaccharides, and in click chemistry reactions.[1][2] Its utility in scientific research, including
in the study of G proteins and as a photosensitizer, underscores the importance of
understanding its hazardous properties to ensure safe handling and mitigate exposure risks.[3]
This guide provides an in-depth overview of the safety precautions, handling procedures, and
emergency responses related to 4-Azidoaniline hydrochloride.

Chemical and Physical Properties

4-Azidoaniline hydrochloride is a tan crystalline solid.[4] It is important to note its insolubility
in water and solubility in methanol.[4][5][6] Organic azides, as a class of compounds, are often
sensitive to heat or shock.[4]
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Property Value References
Molecular Formula C6H7CIN4 [51[6]
Molecular Weight 170.60 g/mol [4107]

Tan crystalline flakes or light

Appearance ] ) [4115]
yellow crystalline solid
Melting Point 165°C (decomposes) [5161[8]
- Insoluble in water; Soluble in
Solubility [4115]16]
methanol
log Pow (n-octanol/water) 1.022 [5]

Hazard Identification and Classification

4-Azidoaniline hydrochloride is classified as a hazardous substance.[4] It is a flammable

solid and is toxic if swallowed, in contact with skin, or if inhaled.[4][6][7] It can cause serious

eye and skin irritation and may cause respiratory irritation.[6][7][9]

GHS Hazard Statements:

H228: Flammable solid[6][7]

e H301: Toxic if swallowed[7]

e H311: Toxic in contact with skin[6][7]
e H331: Toxic if inhaled[6][7]

o H315: Causes skin irritation[6][7][9]

e H319: Causes serious eye irritation[6][7][9]

H335: May cause respiratory irritation[6][7][9]

Experimental Protocols: Safe Handling and Storage

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://www.chemicalbook.com/msds/4-azidoaniline-hydrochloride.htm
https://www.echemi.com/produce/pr23112731765-4-azidoaniline-hydrochloride.html
https://datasheets.scbt.com/sc-252122.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Azidoaniline-hydrochloride
https://datasheets.scbt.com/sc-252122.pdf
https://www.chemicalbook.com/msds/4-azidoaniline-hydrochloride.htm
https://www.chemicalbook.com/msds/4-azidoaniline-hydrochloride.htm
https://www.echemi.com/produce/pr23112731765-4-azidoaniline-hydrochloride.html
https://www.chemsrc.com/en/cas/91159-79-4_1106917.html
https://datasheets.scbt.com/sc-252122.pdf
https://www.chemicalbook.com/msds/4-azidoaniline-hydrochloride.htm
https://www.echemi.com/produce/pr23112731765-4-azidoaniline-hydrochloride.html
https://www.chemicalbook.com/msds/4-azidoaniline-hydrochloride.htm
https://www.benchchem.com/product/b1258682?utm_src=pdf-body
https://datasheets.scbt.com/sc-252122.pdf
https://datasheets.scbt.com/sc-252122.pdf
https://www.echemi.com/produce/pr23112731765-4-azidoaniline-hydrochloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Azidoaniline-hydrochloride
https://www.echemi.com/produce/pr23112731765-4-azidoaniline-hydrochloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Azidoaniline-hydrochloride
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-820727&DocumentType=MSD&DocumentId=820727_SDS_EU_EN.PDF&DocumentUID=625332&Language=EN&Country=EU&Origin=null
https://www.echemi.com/produce/pr23112731765-4-azidoaniline-hydrochloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Azidoaniline-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Azidoaniline-hydrochloride
https://www.echemi.com/produce/pr23112731765-4-azidoaniline-hydrochloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Azidoaniline-hydrochloride
https://www.echemi.com/produce/pr23112731765-4-azidoaniline-hydrochloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Azidoaniline-hydrochloride
https://www.echemi.com/produce/pr23112731765-4-azidoaniline-hydrochloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Azidoaniline-hydrochloride
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-820727&DocumentType=MSD&DocumentId=820727_SDS_EU_EN.PDF&DocumentUID=625332&Language=EN&Country=EU&Origin=null
https://www.echemi.com/produce/pr23112731765-4-azidoaniline-hydrochloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Azidoaniline-hydrochloride
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-820727&DocumentType=MSD&DocumentId=820727_SDS_EU_EN.PDF&DocumentUID=625332&Language=EN&Country=EU&Origin=null
https://www.echemi.com/produce/pr23112731765-4-azidoaniline-hydrochloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Azidoaniline-hydrochloride
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-820727&DocumentType=MSD&DocumentId=820727_SDS_EU_EN.PDF&DocumentUID=625332&Language=EN&Country=EU&Origin=null
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Adherence to strict safety protocols is mandatory when working with 4-Azidoaniline
hydrochloride to minimize risk.

3.1. Handling:

Avoid all personal contact, including inhalation of dust.[4]

Handle in a well-ventilated area, preferably in a chemical fume hood.[6]

Use non-sparking tools to prevent ignition.[6]

Take measures to prevent the buildup of electrostatic charge.[5][6]

Do not eat, drink, or smoke when using this product.[6][9]

Wash hands thoroughly after handling.[5]

3.2. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][10]

Keep away from heat, sparks, open flames, and other ignition sources.[5][6][10]

Store locked up.[6]

Store separately from incompatible materials such as oxidizing agents, reducing agents,
acids, and bases.[4][5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical for the safe handling of 4-Azidoaniline
hydrochloride. The following diagram outlines the recommended PPE selection process.
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PPE Selection for 4-Azidoaniline Hydrochloride Handling

Risk Assessment

Start: Handling 4-Azidoaniline Hydrochloride

Assess Potential for
Exposure (Inhalation, Skin, Eye)

Inhalation Risk Skin Contact Risk lsplash/Dust Risk kin Contact Risk PE is damaged

Selection

Respiratory Protection: Hand Protection: Eye Protection: Body Protection:
NIOSH/MSHA or EN 149 approved respirator Compatible chemical-resistant gloves Chemical safety goggles or face shield Protective clothing, lab coat, overalls

\ZeriﬁcatiDL and U/

Inspect PPE for damage
before each use

EPE is intact

Ensure proper fit and use of all PPE

Proceed with Handling

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 4-Azidoaniline Hydrochloride.
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First-Aid Measures

In the event of exposure, immediate action is crucial. The following measures should be taken:

Exposure Route First-Aid Protocol References

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o [5]
respiration. Consult a

physician.

Take off immediately all
contaminated clothing. Wash
) off with soap and plenty of
Skin Contact o [5][6]
water. Take the victim
immediately to the hospital.

Consult a physician.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

Eye Contact _ o [5][6]
easy to do. Continue rinsing.
Immediately call a POISON

CENTER or doctor/physician.

Do NOT induce vomiting.
Never give anything by mouth
, to an unconscious person.
Ingestion ) ) [5]
Rinse mouth with water.
Immediately call a POISON

CENTER or doctor/physician.

Fire-Fighting Measures and Accidental Release

6.1. Fire-Fighting:

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.
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e Hazards: As a flammable solid, it can be ignited by heat, sparks, or flames.[4] Combustion
may produce toxic gases, including carbon oxides, nitrogen oxides, and hydrogen chloride.

[4]
o Firefighter Protection: Wear self-contained breathing apparatus and full protective clothing.[9]
6.2. Accidental Release:

o Personal Precautions: Evacuate personnel to safe areas.[5] Avoid breathing dust and contact
with the substance.[5][9] Remove all sources of ignition.[5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[9]

e Containment and Cleanup: Collect in closed, suitable containers for disposal.[10] Clear
contaminated areas thoroughly.[10]

The logical flow for responding to an accidental release is illustrated in the following diagram.
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Accidental Release Response for 4-Azidoaniline Hydrochloride

Initial Response

Spill or Release Detected

Containmentfand Cleanup

Don Appropriate PPE

Contain Spill
(Prevent entry into drains)

Collect Spilled Material
(Use non-sparking tools)

Decontaminate Spill Area

Disposal

Package Waste in
Labeled, Sealed Containers

Dispose of Waste According to
Local/National Regulations

Click to download full resolution via product page

Caption: Accidental Release Response Workflow.
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Stability and Reactivity

4-Azidoaniline hydrochloride is considered stable under recommended storage conditions.[4]
[5] However, it is incompatible with a range of substances.

¢ Incompatible Materials: Strong oxidizing agents, reducing agents, acids, bases, alkali metals,
and metallic salts.[4][5]

e Hazardous Decomposition Products: In a fire, it may produce carbon oxides, nitrogen oxides,
and hydrogen chloride.[4]

o Conditions to Avoid: Heat, flames, sparks, and contact with incompatible materials.[4][10]
Mixing with certain chemicals can lead to the formation of toxic or flammable gases.[4]

Toxicological Information

The toxicological data for 4-Azidoaniline hydrochloride highlights its potential for causing
significant harm.

Toxicity Data Value References

Toxic if swallowed. Animal
o experiments suggest ingestion
Acute Toxicity (Oral) [4]
of less than 40 grams may be

fatal.

Acute Toxicity (Dermal) LD50 Dermal: 300 mg/kg [5]

. ) LC50 Inhalation (4h): 0.51 mg/I
Acute Toxicity (Inhalation) o ] [5]
(Acute toxicity estimate)

o Skin and Eye Irritation: The material is irritating to the eyes and may cause skin irritation.[4]

[719]

e Respiratory System: Inhalation of dust can cause respiratory irritation and may lead to toxic
effects.[4]

o Systemic Effects: Skin absorption can lead to systemic toxic effects.[4]
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o Chronic Health Effects: Long-term exposure to high dust concentrations may cause changes
in lung function.[4]

Conclusion

4-Azidoaniline hydrochloride is a valuable chemical reagent, but it possesses significant
hazards that demand rigorous safety and handling protocols. Researchers, scientists, and drug
development professionals must have a thorough understanding of its properties and the
associated risks. By implementing the comprehensive safety measures outlined in this guide,
including the use of appropriate personal protective equipment, proper handling and storage
procedures, and being prepared for emergency situations, the risks associated with 4-
Azidoaniline hydrochloride can be effectively managed, ensuring a safe laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Azidoaniline Hydrochloride: A Comprehensive
Technical Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1258682#safety-and-handling-precautions-for-4-
azidoaniline-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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